Cas no 834888-64-1 (5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-N-[(4-methoxyphenyl)methyl]-)

5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-N-[(4-methoxyphenyl)methyl]- structure
834888-64-1 structure
Product Name:5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-N-[(4-methoxyphenyl)methyl]-
CAS No:834888-64-1
MF:C24H21Cl2N5O2S
MW:514.426841497421
CID:670645
PubChem ID:11168231
Update Time:2025-04-19

5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-N-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-N-[(4-methoxyphenyl)methyl]-
    • 2-(6-CHLORO-2-METHYLPYRIMIDIN-4-YLAMINO)-N-(2-CHLORO-6-METHYLPHENYL)-N-(4-METHOXYBENZYL)THIAZOLE-5-CARBOXAMIDE
    • N-(4-methoxybenzyl)-2-(6-chloro-2-methylpyrimidin-4-ylamino)-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide
    • N-(4-Methoxybenzyl)-2-(6-chloro-2-MethylpyriMidin-4-ylaMino)-N-(2-chloro-6-Methylphenyl)-1,3-thiazole-5-carboxaMide
    • SCHEMBL1704201
    • N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methylpyrimidin-4-yl)amino]-N-(4-methoxybenzyl)-1,3-thiazole-5-carboxamide
    • PAYXTEOUVIAHIF-UHFFFAOYSA-N
    • N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methylpyrimidin-4-yl)amino]-N-[(4-methoxyphenyl)methyl]-1,3-thiazole-5-carboxamide
    • 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-N-[(4-methoxyphenyl)methyl]-
    • 834888-64-1
    • Inchi: 1S/C24H21Cl2N5O2S/c1-14-5-4-6-18(25)22(14)31(13-16-7-9-17(33-3)10-8-16)23(32)19-12-27-24(34-19)30-21-11-20(26)28-15(2)29-21/h4-12H,13H2,1-3H3,(H,27,28,29,30)
    • InChI Key: PAYXTEOUVIAHIF-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C)=C1N(C(C1=CN=C(NC2C=C(N=C(C)N=2)Cl)S1)=O)CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 513.07900
  • Monoisotopic Mass: 513.0793015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 671
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 108.48000
  • LogP: 6.52890
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